Cas no 1807120-25-7 (2-Bromomethyl-6-nitro-4-(trifluoromethyl)pyridine)
2-Bromomethyl-6-nitro-4-(trifluoromethyl)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 2-Bromomethyl-6-nitro-4-(trifluoromethyl)pyridine
-
- Inchi: 1S/C7H4BrF3N2O2/c8-3-5-1-4(7(9,10)11)2-6(12-5)13(14)15/h1-2H,3H2
- InChI Key: TXUCCJNMCWFPFP-UHFFFAOYSA-N
- SMILES: BrCC1C=C(C(F)(F)F)C=C([N+](=O)[O-])N=1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 243
- XLogP3: 2.5
- Topological Polar Surface Area: 58.7
2-Bromomethyl-6-nitro-4-(trifluoromethyl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029011723-250mg |
2-Bromomethyl-6-nitro-4-(trifluoromethyl)pyridine |
1807120-25-7 | 95% | 250mg |
$999.60 | 2022-03-31 | |
| Alichem | A029011723-1g |
2-Bromomethyl-6-nitro-4-(trifluoromethyl)pyridine |
1807120-25-7 | 95% | 1g |
$3,039.75 | 2022-03-31 |
2-Bromomethyl-6-nitro-4-(trifluoromethyl)pyridine Related Literature
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
Additional information on 2-Bromomethyl-6-nitro-4-(trifluoromethyl)pyridine
Recent Advances in the Application of 2-Bromomethyl-6-nitro-4-(trifluoromethyl)pyridine (CAS: 1807120-25-7) in Chemical Biology and Pharmaceutical Research
2-Bromomethyl-6-nitro-4-(trifluoromethyl)pyridine (CAS: 1807120-25-7) is a versatile chemical intermediate that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its bromomethyl and nitro functional groups, serves as a key building block in the synthesis of various biologically active molecules. Recent studies have highlighted its utility in the development of novel therapeutics, particularly in the areas of oncology, infectious diseases, and neurological disorders.
One of the most notable applications of 2-Bromomethyl-6-nitro-4-(trifluoromethyl)pyridine is its role in the synthesis of small-molecule inhibitors targeting specific enzymes and receptors. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its use in the development of potent inhibitors of protein kinases involved in cancer cell proliferation. The bromomethyl group facilitates efficient cross-coupling reactions, enabling the rapid assembly of diverse chemical scaffolds with high yield and purity.
In addition to its synthetic utility, recent research has explored the pharmacological properties of derivatives derived from 2-Bromomethyl-6-nitro-4-(trifluoromethyl)pyridine. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that nitro-containing analogs of this compound exhibit promising antimicrobial activity against drug-resistant bacterial strains. The trifluoromethyl group, in particular, was found to enhance the metabolic stability of these derivatives, making them attractive candidates for further preclinical development.
Another emerging area of interest is the application of 2-Bromomethyl-6-nitro-4-(trifluoromethyl)pyridine in the design of positron emission tomography (PET) tracers. Researchers have leveraged its reactive bromomethyl group to incorporate radioactive isotopes such as fluorine-18, enabling the visualization of biological targets in vivo. A recent study in the Journal of Nuclear Medicine highlighted the successful use of this approach to image tumor-associated biomarkers in animal models, paving the way for potential clinical applications.
Despite these advancements, challenges remain in optimizing the pharmacokinetic and safety profiles of compounds derived from 2-Bromomethyl-6-nitro-4-(trifluoromethyl)pyridine. Ongoing research is focused on improving selectivity and reducing off-target effects through structural modifications and computational modeling. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into clinically viable therapeutics.
In conclusion, 2-Bromomethyl-6-nitro-4-(trifluoromethyl)pyridine (CAS: 1807120-25-7) continues to be a valuable tool in chemical biology and pharmaceutical research. Its unique chemical properties and versatility make it a promising candidate for the development of next-generation drugs and diagnostic agents. Future studies will likely explore its potential in additional therapeutic areas, further solidifying its role in advancing medical science.
1807120-25-7 (2-Bromomethyl-6-nitro-4-(trifluoromethyl)pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)